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Compound of Interest

Compound Name: Antimony triacetate

Cat. No.: B147852

For researchers, scientists, and drug development professionals, a thorough understanding of
the hazards and handling precautions for all laboratory chemicals is paramount. This guide
provides an in-depth analysis of the safety data sheet (SDS) for antimony triacetate, with a
focus on proper handling protocols to ensure a safe laboratory environment.

Hazard Identification and Classification

Antimony triacetate is classified as a hazardous substance. It is harmful if swallowed or
inhaled and can cause severe skin and eye irritation or burns.[1][2][3] Furthermore, it is toxic to
aquatic life with long-lasting effects.[1][4]

GHS Hazard Statements:

H302: Harmful if swallowed.[4]

e H332: Harmful if inhaled.[4]

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

e H410: Very toxic to aquatic life with long lasting effects.[5]

e H411: Toxic to aquatic life with long lasting effects.[1][4]
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Toxicological Data

The following table summarizes the key quantitative toxicological data for antimony triacetate.

Toxicity Data Species Route Value Reference
LD50 Rat Oral 4480 mg/kg [11[2]14]
LD50 Rabbit Dermal > 12,800 mg/kg [1][2][4]
Occupational

Exposure Limits

(as Sb)
OSHA PEL ,

Human Inhalation 0.5 mg/m3 [61[7181I9]
(TWA)
NIOSH REL _

Human Inhalation 0.5 mg/m3 (7181191
(TWA)
ACGIH TLV ,

Human Inhalation 0.5 mg/m3 [61[719]
(TWA)
NIOSH IDLH Human Inhalation 50 mg/m3 [61[7]

LD50: Lethal Dose, 50%; OSHA PEL: Occupational Safety and Health Administration
Permissible Exposure Limit; TWA: Time-Weighted Average; NIOSH REL: National Institute for
Occupational Safety and Health Recommended Exposure Limit; ACGIH TLV: American
Conference of Governmental Industrial Hygienists Threshold Limit Value; IDLH: Immediately
Dangerous to Life or Health.

Experimental Protocols for Safe Handling

The following protocols are derived from standard safety data sheets and are essential for the
safe handling of antimony triacetate in a laboratory setting.

e Ventilation: Always handle antimony triacetate in a well-ventilated area.[1][4][5][6] Use local
exhaust ventilation to control the generation of dust.[1][2][4][5] Emergency eye wash
fountains and safety showers should be readily accessible in the immediate vicinity of any
potential exposure.[2]
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e Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][2][4] Standard
safety glasses should have side-shields conforming to EN166 or NIOSH standards.[4]
Contact lenses should not be worn when handling this chemical.[2]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves, such as neoprene or nitrile rubber.[2] Always
inspect gloves before use and use a proper glove removal technique to avoid skin contact.

[1]14]

o Clothing: Wear a lab coat or other suitable protective clothing to prevent skin contact.[1][2]
In cases of higher exposure risk, a complete suit protecting against chemicals may be

necessary.[1]

o Respiratory Protection: If engineering controls do not maintain airborne concentrations below
recommended exposure limits, or if irritation is experienced, a NIOSH-approved respirator
for dust and mists should be worn.[2][6]

e Wash hands and any exposed skin thoroughly after handling.[1][4][5][6]
e Do not eat, drink, or smoke in areas where antimony triacetate is handled or stored.[4][5][6]
» Remove contaminated clothing and wash it before reuse.[2][5]

Emergency Procedures

A clear and logical workflow is critical in the event of an emergency involving antimony

triacetate.
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Caption: Logical workflow for handling antimony triacetate.
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Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[1][4][10]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water.[1][4][5] Seek medical attention if irritation persists.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids.[1][2][6] Remove contact lenses if present and easy to do.[1][5] Seek
immediate medical attention.[2]

Ingestion: Rinse mouth with water.[1][4][5] Do not induce vomiting. Never give anything by
mouth to an unconscious person.[1][2][4] Call a physician or poison control center
immediately.[10]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][4][11]

Hazardous Combustion Products: Fire may produce carbon monoxide, carbon dioxide, and
antimony oxide fumes.[1][2][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[1][3][6]

Personal Precautions: Evacuate unnecessary personnel.[2] Wear appropriate personal
protective equipment as described in section 3.2.[1][2][4] Ensure adequate ventilation.[1][4]
Avoid breathing dust and prevent contact with skin and eyes.[1][2][4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[1][4] Do not
let the product enter drains, sewers, or waterways.[1][2][4][5]

Containment and Cleanup: Sweep or shovel the spilled material into a suitable, closed
container for disposal.[2][4][6] Avoid creating dust.[1][2][4][6]

Storage and Disposal

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][6] Store
away from incompatible materials such as strong oxidizing agents and water, as it can
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decompose in the presence of moisture.[1][2][11]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
[1][4][5] It may be possible to dissolve the material in a combustible solvent and burn it in a
chemical incinerator equipped with an afterburner and scrubber.[1]

By adhering to these detailed handling precautions, researchers and scientists can mitigate the
risks associated with antimony triacetate and maintain a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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